Cas no 2228611-82-1 (tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenylcarbamate
• CAS No: 2228611-82-1
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5835357
• PubChem ID: 165881053
• Update Time: 2025-06-11

tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenylcarbamate
• 2228611-82-1
• EN300-1873358
• tert-butyl N-[2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenyl]carbamate

• Inchi： 1S/C15H20N2O4/c1-15(2,3)21-14(20)17-11-6-9(4-5-12(11)18)10-7-13(19)16-8-10/h4-6,10,18H,7-8H2,1-3H3,(H,16,19)(H,17,20)
• InChI Key： AAXQFGNDBSHUAG-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(=C(C=2)NC(=O)OC(C)(C)C)O)CN1

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenylcarbamate

Introduction to tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenylcarbamate (CAS No. 2228611-82-1)

tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenylcarbamate, with the CAS number 2228611-82-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a hydroxy-substituted phenyl ring, and a 5-oxopyrrolidinyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenylcarbamate involves a multi-step process that typically begins with the preparation of the key intermediates. The tert-butyl carbamate group is often introduced through a reaction with tert-butyl chloroformate, while the hydroxy-substituted phenyl ring can be derived from an appropriate phenol precursor. The 5-oxopyrrolidinyl moiety is usually synthesized via a ring-closing metathesis reaction or a similar cyclization process. The final coupling step to form the desired compound is typically achieved using coupling reagents such as HATU or EDC·HCl in the presence of a base like DIPEA.

Recent studies have highlighted the potential of tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenylcarbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are critical factors in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective effects, tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenylcarbamate has also demonstrated promising anti-inflammatory properties. In vitro studies have shown that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenylcarbamate has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has good bioavailability. It also shows low plasma protein binding and a moderate volume of distribution, suggesting that it can effectively reach target tissues.

Toxicity studies have revealed that tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenylcarbamate is generally well-tolerated at therapeutic doses. Acute toxicity tests in animal models have not shown any significant adverse effects at doses up to several times higher than those required for therapeutic efficacy. Chronic toxicity studies are ongoing to further evaluate its long-term safety profile.

Clinical trials are currently underway to assess the safety and efficacy of tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-yl)phenylcarbamate in human subjects. Early-phase trials have demonstrated promising results, with patients showing improved cognitive function and reduced inflammatory markers. These findings have paved the way for larger-scale Phase II and III trials to confirm its therapeutic potential.

In conclusion, tert-butyl N-2-hydroxy-5-(5-oxopyrrolidin-3-y l)phenylcarbamate (CAS No. 2228611 - 82 - 1) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and improving patient outcomes.